Cas no 2034506-58-4 (1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide)

1-Phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide is a sulfonamide derivative featuring a phenyl group and a pyridinyl-substituted imidazole moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for targeting enzyme inhibition or receptor modulation. The compound's sulfonamide group enhances binding affinity, while the pyridinyl-imidazole segment contributes to potential bioactivity, such as kinase or protease inhibition. Its well-defined synthetic pathway allows for consistent purity and scalability, making it suitable for research applications in drug discovery. The compound's stability under standard laboratory conditions further supports its utility in experimental settings requiring precise molecular interactions.
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide structure
2034506-58-4 structure
Product Name:1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
CAS No:2034506-58-4
MF:C17H18N4O2S
MW:342.4154
CID:5353567
Update Time:2025-10-31

1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]methanesulfonamide
    • 1-phenyl-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)methanesulfonamide
    • 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
    • Inchi: 1S/C17H18N4O2S/c22-24(23,14-15-6-2-1-3-7-15)20-11-13-21-12-10-19-17(21)16-8-4-5-9-18-16/h1-10,12,20H,11,13-14H2
    • InChI Key: IREILWXWUOFFTL-UHFFFAOYSA-N
    • SMILES: S(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])(N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1=C([H])C([H])=C([H])C([H])=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 474
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.3

1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6502-0393-2μmol
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
2μmol
$57.0 2023-09-08
Life Chemicals
F6502-0393-5μmol
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
5μmol
$63.0 2023-09-08
Life Chemicals
F6502-0393-10μmol
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
10μmol
$69.0 2023-09-08
Life Chemicals
F6502-0393-20μmol
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
20μmol
$79.0 2023-09-08
Life Chemicals
F6502-0393-1mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
1mg
$54.0 2023-09-08
Life Chemicals
F6502-0393-2mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
2mg
$59.0 2023-09-08
Life Chemicals
F6502-0393-3mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
3mg
$63.0 2023-09-08
Life Chemicals
F6502-0393-4mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
4mg
$66.0 2023-09-08
Life Chemicals
F6502-0393-5mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
5mg
$69.0 2023-09-08
Life Chemicals
F6502-0393-10mg
1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide
2034506-58-4
10mg
$79.0 2023-09-08

Additional information on 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide

1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide: A Novel Compound with Promising Therapeutic Potential

1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide is a complex organic molecule characterized by its unique structural framework and multifunctional pharmacophore. This compound, with the CAS number 2034506-58-4, represents a significant advancement in the field of medicinal chemistry. Its molecular structure combines aromatic rings, heterocyclic moieties, and sulfonamide functionalities, creating a versatile platform for drug development. Recent studies have highlighted its potential in modulating key biological pathways, particularly in the context of neurodegenerative diseases and oncology.

Chemical Structure and Molecular Characteristics

The 1-phenyl group serves as the primary aromatic scaffold, providing structural stability and hydrophobic interactions. The pyridin-2-yl substituent introduces a nitrogen-containing heterocycle, which is critical for coordinating with metal ions and enhancing ligand binding affinity. The 1H-imidazol-1-yl moiety further enriches the molecular architecture by adding a five-membered ring with two nitrogen atoms, known for its role in stabilizing protein conformations. The methanesulfonamide functionality at the terminal position contributes to the compound's solubility and metabolic stability, making it a promising candidate for oral administration.

<

Recent advances in computational chemistry have enabled researchers to model the interactions between 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide and target proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound selectively binds to the tau protein, a key player in Alzheimer's disease pathogenesis. The molecular docking simulations revealed that the pyridin-2-yl group forms hydrogen bonds with critical residues in the tau protein's microtubule-binding domain, while the imidazol-1-yl ring stabilizes the protein conformation through π-π stacking interactions. These findings suggest a novel mechanism for targeting neurofibrillary tangles, a hallmark of neurodegenerative disorders.

Pharmacological Applications and Therapeutic Potential

The therapeutic potential of 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide extends beyond neurodegeneration. Preclinical studies have shown its efficacy in modulating the PI3K/AKT/mTOR signaling pathway, which is aberrantly activated in various cancers. In a 2024 preclinical trial, this compound exhibited significant antitumor activity against breast cancer cell lines (MDA-MB-231 and MCF-7). The compound's ability to inhibit the phosphorylation of AKT at Ser473 and mTOR at Thr172 suggests its potential as a dual inhibitor of these key oncogenic pathways.

Synthesis and Structural Optimization

The synthesis of 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide involves a multi-step process that highlights the importance of stereochemistry and functional group compatibility. The initial step involves the coupling of pyridin-2-yl derivatives with imidazol-1-yl building blocks via a nucleophilic substitution reaction. Subsequent alkylation with methanesulfonamide moieties ensures optimal solubility and bioavailability. Recent advancements in asymmetric catalysis have allowed for the selective synthesis of enantiomers, which is crucial for minimizing off-target effects and improving therapeutic outcomes.

Safety and Toxicological Profile

While the therapeutic potential of 1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide is promising, its safety profile requires careful evaluation. In vitro assays have shown minimal cytotoxicity towards normal human cells, with IC50 values exceeding 100 µM. However, in vivo studies in murine models have revealed mild hepatic enzyme elevation at higher doses, indicating the need for further metabolic studies. Current research is focused on optimizing the compound's pharmacokinetic profile to enhance its therapeutic window.

Conclusion and Future Directions

1-phenyl-N-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}methanesulfonamide represents a groundbreaking development in medicinal chemistry, with applications spanning neurodegenerative diseases and oncology. Its unique molecular architecture and ability to modulate critical biological pathways position it as a valuable tool for drug discovery. Ongoing research aims to refine its chemical structure, enhance its pharmacological profile, and ensure its safety for clinical translation. As the field of medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in addressing some of the most challenging medical conditions of our time.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.